molecular formula C12H17NOS B6273425 N-[4-(4-sulfanylbutyl)phenyl]acetamide CAS No. 2354248-18-1

N-[4-(4-sulfanylbutyl)phenyl]acetamide

Cat. No. B6273425
CAS RN: 2354248-18-1
M. Wt: 223.3
InChI Key:
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Description

N-[4-(4-sulfanylbutyl)phenyl]acetamide, also known as sulfanilybutylacetamide (SBAA), is a chemical compound with a variety of applications in scientific research. It is a white crystalline solid that is soluble in water and alcohol, and has a melting point of between 130-132°C. SBAA is a widely used compound in lab experiments, due to its unique properties and potential applications.

Scientific Research Applications

SBAA has a variety of applications in scientific research. It has been used in the synthesis of organic compounds, such as amino acids, peptides, and nucleosides. It has also been used in the synthesis of pharmaceuticals, such as antifungal agents and antibiotics. In addition, SBAA has been used in the synthesis of polymers, and in the production of fluorescent dyes and pigments.

Mechanism of Action

SBAA has been found to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been found to inhibit the activity of UDP-glucuronosyltransferases, which are involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
SBAA has been found to have a variety of biochemical and physiological effects. It has been shown to reduce the activity of cytochrome P450 enzymes, which can lead to decreased metabolism of drugs and other compounds. It has also been found to reduce the activity of UDP-glucuronosyltransferases, which can lead to decreased metabolism of drugs and other compounds. In addition, SBAA has been found to inhibit the activity of certain enzymes involved in the metabolism of fatty acids, leading to decreased levels of fatty acids in the body.

Advantages and Limitations for Lab Experiments

SBAA has several advantages for laboratory experiments. It is a relatively stable compound, and is soluble in both water and alcohol. In addition, it is inexpensive and readily available. However, SBAA is also toxic and should be handled with caution. It should also be noted that SBAA is a potent inhibitor of cytochrome P450 enzymes, and can lead to decreased metabolism of drugs and other compounds.

Future Directions

In the future, SBAA could be used to develop new drugs and other compounds. It could also be used to develop new methods for synthesizing organic compounds. Additionally, SBAA could be used to develop new fluorescent dyes and pigments for use in medical and scientific research. Finally, SBAA could be used to study the effects of cytochrome P450 enzymes on drug metabolism and other metabolic processes.

Synthesis Methods

SBAA can be synthesized in two steps: first, an aryl sulfide is reacted with 4-chlorobutylbromide in the presence of a base, such as potassium carbonate, to form an aryl sulfenyl chloride. This is then reacted with acetic anhydride in the presence of a base, such as potassium carbonate, to form SBAA.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[4-(4-sulfanylbutyl)phenyl]acetamide involves the reaction of 4-(4-bromobutyl)aniline with sodium thiolate to form 4-(4-sulfanylbutyl)aniline, which is then acetylated with acetic anhydride to yield the final product.", "Starting Materials": [ "4-(4-bromobutyl)aniline", "Sodium thiolate", "Acetic anhydride", "Methanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve 4-(4-bromobutyl)aniline in methanol and add sodium thiolate to the solution. Stir the mixture at room temperature for several hours until the reaction is complete.", "Step 2: Extract the product with diethyl ether and wash the organic layer with water. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 4-(4-sulfanylbutyl)aniline.", "Step 3: Dissolve 4-(4-sulfanylbutyl)aniline in acetic anhydride and heat the mixture under reflux for several hours. Cool the reaction mixture and pour it into water. Extract the product with diethyl ether and wash the organic layer with water. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain N-[4-(4-sulfanylbutyl)phenyl]acetamide." ] }

CAS RN

2354248-18-1

Molecular Formula

C12H17NOS

Molecular Weight

223.3

Purity

95

Origin of Product

United States

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